4-ethoxy-2-(piperidin-1-yl)-1,3-benzothiazole
Overview
Description
4-Ethoxy-2-(piperidin-1-yl)-1,3-benzothiazole (4-EPB) is an organic compound that has been studied for its potential applications in various scientific fields. It is a derivative of benzothiazole, a heterocyclic aromatic ring structure that is found in many natural and synthetic compounds. 4-EPB has been researched for its various biochemical and physiological effects, as well as its potential applications in laboratory experiments.
Scientific Research Applications
4-ethoxy-2-(piperidin-1-yl)-1,3-benzothiazole has been studied for its potential applications in various scientific fields. It has been investigated for its possible use as a corrosion inhibitor, as well as its potential to act as a catalyst in organic synthesis. It has also been studied for its potential as an antioxidant and its ability to protect cells from oxidative damage. Additionally, 4-ethoxy-2-(piperidin-1-yl)-1,3-benzothiazole has been studied for its potential anti-inflammatory and anti-cancer properties.
Mechanism of Action
4-ethoxy-2-(piperidin-1-yl)-1,3-benzothiazole has been studied for its various biochemical and physiological effects. It has been shown to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. 4-ethoxy-2-(piperidin-1-yl)-1,3-benzothiazole has also been found to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, 4-ethoxy-2-(piperidin-1-yl)-1,3-benzothiazole has been shown to inhibit the activity of the enzyme tyrosinase, which is involved in the production of melanin.
Biochemical and Physiological Effects
4-ethoxy-2-(piperidin-1-yl)-1,3-benzothiazole has been studied for its potential biochemical and physiological effects. It has been found to possess anti-inflammatory, antioxidant, and anti-cancer properties. Additionally, 4-ethoxy-2-(piperidin-1-yl)-1,3-benzothiazole has been studied for its potential to protect cells from oxidative damage and to reduce the production of inflammatory mediators. It has also been studied for its potential to inhibit the activity of tyrosinase, which is involved in the production of melanin.
Advantages and Limitations for Lab Experiments
4-ethoxy-2-(piperidin-1-yl)-1,3-benzothiazole has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and the two-step synthesis process is well established. Additionally, 4-ethoxy-2-(piperidin-1-yl)-1,3-benzothiazole is relatively stable and has a low toxicity profile. However, there are some limitations to its use in laboratory experiments. It is not water soluble, so it must be dissolved in a solvent prior to use. Additionally, 4-ethoxy-2-(piperidin-1-yl)-1,3-benzothiazole has a relatively low solubility in organic solvents, so it may not be suitable for use in certain experiments.
Future Directions
There are several possible future directions for 4-ethoxy-2-(piperidin-1-yl)-1,3-benzothiazole research. It could be studied further for its potential applications as a corrosion inhibitor, as well as its potential to act as a catalyst in organic synthesis. Additionally, it could be investigated further for its potential anti-inflammatory, antioxidant, and anti-cancer properties. Additionally, 4-ethoxy-2-(piperidin-1-yl)-1,3-benzothiazole could be studied for its potential to protect cells from oxidative damage and to reduce the production of inflammatory mediators. Finally, 4-ethoxy-2-(piperidin-1-yl)-1,3-benzothiazole could be studied further for its potential to inhibit the activity of tyrosinase, which is involved in the production of melanin.
Synthesis Methods
4-ethoxy-2-(piperidin-1-yl)-1,3-benzothiazole can be synthesized in a two-step process. First, the piperidine-1-yl group is introduced by reacting 4-ethoxybenzaldehyde and piperidine in refluxing ethanol. The second step involves the condensation of the product from the first step with 1,3-benzothiazole in an acidic medium. The product is then purified by recrystallization from ethanol.
properties
IUPAC Name |
4-ethoxy-2-piperidin-1-yl-1,3-benzothiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2OS/c1-2-17-11-7-6-8-12-13(11)15-14(18-12)16-9-4-3-5-10-16/h6-8H,2-5,9-10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NEJNRLZCQHFZMK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C2C(=CC=C1)SC(=N2)N3CCCCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Ethoxy-2-(piperidin-1-yl)benzo[d]thiazole | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N'-{4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,7,11-tetraen-11-yl}-3,4,5-trimethoxybenzohydrazide](/img/structure/B6500348.png)
![N-cyclopropyl-1-{[(4-methylphenyl)carbamoyl]methyl}piperidine-4-carboxamide](/img/structure/B6500363.png)
![4-methoxy-N-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]-1,3-benzothiazol-2-amine](/img/structure/B6500374.png)
![ethyl 5-[(4-methoxy-1,3-benzothiazol-2-yl)amino]-3-methylthiophene-2-carboxylate](/img/structure/B6500379.png)
![N-(2,4-dimethylphenyl)-2-({2-ethyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-[1,3]diazino[4,5-d]pyrimidin-4-yl}sulfanyl)acetamide](/img/structure/B6500426.png)
![2-{[6,8-dimethyl-5,7-dioxo-2-(propan-2-yl)-5H,6H,7H,8H-[1,3]diazino[4,5-d]pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide](/img/structure/B6500429.png)